N-(4-fluorobenzo[d]thiazol-2-yl)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C12H6FN3O4S/c13-6-2-1-3-8-10(6)14-12(21-8)15-11(17)7-4-5-9(20-7)16(18)19/h1-5H,(H,14,15,17)
• InChI Key: MKONSXYWPKWQTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=CC=C(O3)[N+](=O)[O-])F
• Molecular Formula: C12H6FN3O4S
• Molecular Weight: 307.26 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been studied for their diverse biological activities. They are characterized by a benzene ring fused to a thiazole ring, which contains a sulfur and a nitrogen atom.

Synthesis Analysis

The synthesis of benzothiazole derivatives often starts from simple commercially available building blocks, such as benzo[d]thiazole-2-thiol and primary and secondary amines.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using techniques like nuclear magnetic resonance (NMR) and liquid chromatograph-mass spectrometer (LC-MS).

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions, including oxidation-reduction reactions, nucleophilic reactions, and donor-acceptor reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined using techniques like NMR and LC-MS. For example, the molecular weight, hydrogen bond donor count, and hydrogen bond acceptor count can be computed.

Scientific Research Applications

Solid-Phase Synthesis of Heterocyclic Compounds

The solid-phase synthesis of heterocyclic compounds, such as benzodiazepinones, illustrates the utility of related chemical structures in synthesizing complex molecules. This method, which involves aromatic substitution and cyclization reactions, could potentially be adapted or inspire methodologies for synthesizing derivatives of N-(4-fluorobenzo[d]thiazol-2-yl)-5-nitrofuran-2-carboxamide for various applications, including medicinal chemistry and material science (Jung Lee, D. Gauthier, R. Rivero, 1999).

Fluorine-18 Labeled Compounds for Imaging

The development of fluorine-18-labeled compounds for positron emission tomography (PET) imaging demonstrates the relevance of fluoro-substituted molecules in diagnostic applications. Though not directly related, the synthesis of fluorine derivatives and their application in bioimaging suggest potential research directions for incorporating this compound into diagnostic tools or tracers (L. Lang, E. Jagoda, et al., 1999).

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on the specific compound and its biological target. Some benzothiazole derivatives have been found to exhibit anticancer activity, potentially through a variety of mechanisms.

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives can vary widely depending on the specific compound. It’s important to handle these compounds with care and to take appropriate safety precautions.

Future Directions

Research on benzothiazole derivatives is ongoing, and these compounds continue to be explored for their potential as therapeutic agents. Future research may focus on developing new synthesis methods, exploring new biological activities, and optimizing the properties of these compounds for specific applications.